Cas no 81684-48-2 (1H-Pyrido[1,2-c][1,3]oxazepine,3-ethyloctahydro-)

• Product name: 1H-Pyrido[1,2-c][1,3]oxazepine,3-ethyloctahydro-
• CAS No: 81684-48-2
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 731164
• PubChem ID: 335681

1H-Pyrido[1,2-c][1,3]oxazepine,3-ethyloctahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[1,2-c][1,3]oxazepine,3-ethyloctahydro-
• 3-ethyl-3,4,5,5a,6,7,8,9-octahydro-1H-pyrido[1,2-c][1,3]oxazepine
• DTXSID80319506
• NSC-346485
• 81684-48-2
• NSC346485
• 1H-Pyrido[1,3]oxazepine, 3-ethyloctahydro-

• Inchi： InChI=1S/C11H21NO/c1-2-11-7-6-10-5-3-4-8-12(10)9-13-11/h10-11H,2-9H2,1H3
• InChI Key： GCGACVWPPJNUGG-UHFFFAOYSA-N
• SMILES： CCC1CCC2CCCCN2CO1

Computed Properties

• Exact Mass: 183.162
• Monoisotopic Mass: 183.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 0.98
• Boiling Point: 257.1°Cat760mmHg
• Flash Point: 75.2°C
• Refractive Index: 1.494